Cas no 89242-17-1 (3-Isoquinolinecarboxylic acid, 1-(4-methylphenyl)-)

3-Isoquinolinecarboxylic acid, 1-(4-methylphenyl)- structure
89242-17-1 structure
Product Name:3-Isoquinolinecarboxylic acid, 1-(4-methylphenyl)-
CAS No:89242-17-1
MF:C17H13NO2
MW:263.290624380112
CID:607125
PubChem ID:13272390
Update Time:2025-04-19

3-Isoquinolinecarboxylic acid, 1-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoquinolinecarboxylic acid, 1-(4-methylphenyl)-
    • 1-(4-methylphenyl)isoquinoline-3-carboxylic acid
    • 1-(p-Tolyl)isoquinoline-3-carboxylic acid
    • DTXSID30533730
    • LYBFJSVPDRRTQX-UHFFFAOYSA-N
    • SCHEMBL10991830
    • 1-(4-methylphenyl) isoquinoline 3-carboxylic acid
    • 89242-17-1
    • Inchi: 1S/C17H13NO2/c1-11-6-8-12(9-7-11)16-14-5-3-2-4-13(14)10-15(18-16)17(19)20/h2-10H,1H3,(H,19,20)
    • InChI Key: LYBFJSVPDRRTQX-UHFFFAOYSA-N
    • SMILES: OC(C1=CC2C=CC=CC=2C(C2C=CC(C)=CC=2)=N1)=O

Computed Properties

  • Exact Mass: 263.094628657g/mol
  • Monoisotopic Mass: 263.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 50.2Ų
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